Cas no 2171788-81-9 (ethyl 3-3-(3-aminooxan-3-yl)-1,2,4-oxadiazol-5-ylpropanoate)

• Product Name: ethyl 3-3-(3-aminooxan-3-yl)-1,2,4-oxadiazol-5-ylpropanoate
• CAS No: 2171788-81-9
• MF: C₁₂H₁₉N₃O₄
• MW: 269.296962976456
• CID: 6027389
• PubChem ID: 165606381
• Update Time: 2025-06-11

ethyl 3-3-(3-aminooxan-3-yl)-1,2,4-oxadiazol-5-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-3-(3-aminooxan-3-yl)-1,2,4-oxadiazol-5-ylpropanoate
• 2171788-81-9
• ethyl 3-[3-(3-aminooxan-3-yl)-1,2,4-oxadiazol-5-yl]propanoate
• EN300-1451682

• Inchi： 1S/C12H19N3O4/c1-2-18-10(16)5-4-9-14-11(15-19-9)12(13)6-3-7-17-8-12/h2-8,13H2,1H3
• InChI Key： VXOASKBBSRNXSH-UHFFFAOYSA-N
• SMILES： O1CCCC(C2=NOC(CCC(=O)OCC)=N2)(C1)N

Computed Properties

• Exact Mass: 269.13755610g/mol
• Monoisotopic Mass: 269.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 101Ų

Additional information on ethyl 3-3-(3-aminooxan-3-yl)-1,2,4-oxadiazol-5-ylpropanoate

Comprehensive Overview of Ethyl 3-(3-(3-Aminooxan-3-yl)-1,2,4-oxadiazol-5-yl)propanoate (CAS No. 2171788-81-9)

Ethyl 3-(3-(3-aminooxan-3-yl)-1,2,4-oxadiazol-5-yl)propanoate (CAS No. 2171788-81-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a 1,2,4-oxadiazole ring, a 3-aminooxane moiety, and an ethyl propanoate group, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold, given the prevalence of oxadiazole derivatives in FDA-approved drugs targeting inflammation, cancer, and infectious diseases.

In recent years, the demand for heterocyclic compounds like ethyl 3-(3-(3-aminooxan-3-yl)-1,2,4-oxadiazol-5-yl)propanoate has surged, driven by trends in precision medicine and green chemistry. A 2023 study highlighted its role in modulating enzyme inhibition, aligning with the growing focus on targeted therapies. The compound’s CAS No. 2171788-81-9 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies. Its ester functionality also makes it a candidate for prodrug development, a hot topic in pharmacokinetic optimization.

From a synthetic chemistry perspective, the 1,2,4-oxadiazole core in CAS 2171788-81-9 offers remarkable stability and hydrogen-bonding capacity, critical for molecular recognition in drug design. Industry forums often discuss its scalable synthesis, with patents emphasizing microwave-assisted reactions to improve yield—a technique trending in high-throughput screening workflows. Additionally, its 3-aminooxane segment is noted for enhancing blood-brain barrier permeability, a key consideration in central nervous system (CNS) drug development.

Environmental and regulatory factors further elevate interest in this compound. Unlike traditional halogenated intermediates, ethyl 3-(3-(3-aminooxan-3-yl)-1,2,4-oxadiazol-5-yl)propanoate aligns with REACH compliance due to its lower ecological footprint. Laboratories prioritizing sustainable solvents (e.g., cyclopentyl methyl ether) for its synthesis report reduced waste generation, resonating with circular economy initiatives. These attributes position it favorably in grant-funded research on benign-by-design chemicals.

Looking ahead, the integration of AI-driven molecular modeling is expected to unlock new applications for CAS 2171788-81-9. Computational studies predict its utility in proteolysis-targeting chimeras (PROTACs), a breakthrough in degradation therapeutics. As the scientific community seeks fragment-based drug discovery tools, this compound’s balanced lipophilicity (LogP ~2.1) and hydrogen bond donors/acceptors make it a compelling candidate for hit-to-lead optimization pipelines.

In summary, ethyl 3-(3-(3-aminooxan-3-yl)-1,2,4-oxadiazol-5-yl)propanoate represents a convergence of medicinal chemistry innovation and sustainable practices. Its multifaceted role—from enzyme modulators to eco-friendly intermediates—ensures its prominence in peer-reviewed literature and industrial R&D. With advancing cheminformatics tools and catalytic methodologies, this compound is poised to address unmet needs in therapeutic development while adhering to green chemistry principles.